N-(2,2-Difluorocyclooctyl)prop-2-enamide

• IUPAC Name: N-(2,2-difluorocyclooctyl)prop-2-enamide
• InChI: InChI=1S/C11H17F2NO/c1-2-10(15)14-9-7-5-3-4-6-8-11(9,12)13/h2,9H,1,3-8H2,(H,14,15)
• InChI Key: NDPRQAWANCZNHG-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCCCCCC1(F)F
• Molecular Formula: C11H17F2NO
• Molecular Weight: 217.26 g/mol

Description

Enamides are a class of organic compounds characterized by a carbon-carbon double bond (C=C) adjacent to a carbonyl group (C=O) that is part of an amide group (-CONH2). They are important structural fragments in pharmaceuticals and versatile synthons in organic synthesis.

Synthesis Analysis

Enamides can be synthesized through various methods. One common method is the oxidative desaturation of amides. This process involves the removal of two hydrogen atoms from an amide to form a carbon-carbon double bond, resulting in an enamide.

Molecular Structure Analysis

The molecular structure of enamides typically consists of a carbon-carbon double bond adjacent to a carbonyl group that is part of an amide group. The exact structure can vary depending on the specific enamide.

Chemical Reactions Analysis

Enamides can participate in a variety of chemical reactions. For example, they can undergo [2+2+2] cycloaddition reactions, which are atom-efficient and group tolerant processes for the synthesis of carbo- and heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of enamides can vary widely depending on their specific structure. For example, they can exhibit different levels of solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of enamides can vary depending on their specific structure and the context in which they are used. For example, in the context of drug delivery, enamides can act as prodrugs, being metabolized in the body to release the active drug.

Safety and Hazards

The safety and hazards associated with enamides can also vary depending on their specific structure. It’s important to refer to the relevant safety data sheets (SDS) for specific enamides for information on handling, storage, and disposal.

Future Directions

The study of enamides is a vibrant field with many potential future directions. These could include the development of new synthetic methods, the design of new enamide-based drugs, and the exploration of new applications in areas such as materials science.